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Compound of Interest

Compound Name:
2-(3-Nitrophenyl)-2-

oxoacetaldehyde

Cat. No.: B1595851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-(3-Nitrophenyl)-2-oxoacetaldehyde,

a key chemical intermediate. This document covers its commercial availability from key

suppliers, detailed experimental protocols for its synthesis, and a discussion of its potential,

though not yet fully elucidated, role in relevant biological pathways.

Commercial Availability and Key Suppliers
2-(3-Nitrophenyl)-2-oxoacetaldehyde is available from a number of chemical suppliers

catering to the research and development market. The purity and available quantities can vary

between suppliers, and it is recommended to request a certificate of analysis for lot-specific

data. Below is a summary of key suppliers.
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Supplier
CAS
Number

Purity
Available
Quantities

Price (USD) Notes

Sunway

Pharm Ltd
6890-77-3 97% 1g $544.00

For scientific

research use

only.[1]

BenchChem 6890-77-3 Inquire Inquire Inquire

For research

use only. Not

for human or

veterinary

use.

Ambeed 6890-77-3 Inquire Inquire Inquire

Provides

NMR, HPLC,

LC-MS, and

UPLC data

upon request.

Santa Cruz

Biotechnolog

y

6890-77-3 Inquire Inquire Inquire

For Research

Use Only. Not

Intended for

Diagnostic or

Therapeutic

Use.[2]

BLDpharm 6890-77-3 Inquire Inquire Inquire -

Note: Pricing and availability are subject to change. It is advisable to contact the suppliers

directly for the most current information.

Physicochemical Properties
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Property Value Source

Molecular Formula C8H5NO4 PubChem[3]

Molecular Weight 179.13 g/mol PubChem[3]

IUPAC Name
2-(3-nitrophenyl)-2-

oxoacetaldehyde
PubChem[3]

CAS Number 6890-77-3 PubChem[3]

Appearance Inquire from supplier -

Melting Point Inquire from supplier -

Boiling Point Inquire from supplier -

Solubility Inquire from supplier -

Experimental Protocols
A common and effective method for the synthesis of 2-(3-Nitrophenyl)-2-oxoacetaldehyde is

through the oxidation of 3-Nitroacetophenone. The following protocol is based on a procedure

detailed by BenchChem.

Synthesis of 2-(3-Nitrophenyl)-2-oxoacetaldehyde from 3-Nitroacetophenone

Materials:

3-Nitroacetophenone (12.0 g, 72.9 mmol)

Selenium dioxide (9.4 g, 85 mmol)

1,4-Dioxane (50.0 mL)

Water (1.70 mL, 94.4 mmol)

Ethyl acetate (EtOAc)

Hexane
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Sodium sulfate (anhydrous)

Brine

Procedure:

To a solution of Selenium dioxide (9.4 g, 85 mmol) in 1,4-Dioxane (50.0 mL) and Water (1.70

mL, 94.4 mmol), add 3-Nitroacetophenone (12.0 g, 72.9 mmol).

The reaction mixture is refluxed for 4 hours with stirring.

After reflux, the mixture is taken up with EtOAc (100 mL).

The organic layer is washed with water (2 x 50 mL) and then with brine (1 x 50 mL).

The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated in

vacuo.

Purification is performed by ISCO column chromatography (20-70% EtOAc/Hex) to yield (3-

Nitro-phenyl)-oxo-acetaldehyde (9.98 g, 76% yield).

Potential Biological Significance and Signaling
Pathways
While the direct biological activity and implication in specific signaling pathways of 2-(3-
Nitrophenyl)-2-oxoacetaldehyde are not extensively documented in publicly available

literature, the broader class of nitrophenyl-containing compounds has been the subject of

significant research in drug discovery.

Compounds containing the nitrophenyl moiety have been investigated for a range of biological

activities, including anticancer and antioxidant properties. The nitro group is a strong electron-

withdrawing group, which can influence the molecule's reactivity and its interactions with

biological targets. It is known that some nitroaromatic compounds can undergo metabolic

reduction to form reactive intermediates that can induce cellular responses.

One of the key cellular pathways that responds to chemical stressors, including reactive

oxygen species that can be generated by nitro compounds, is the Nrf2/HO-1 signaling pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1595851?utm_src=pdf-body
https://www.benchchem.com/product/b1595851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This pathway is a master regulator of the antioxidant response. Under conditions of oxidative

stress, the transcription factor Nrf2 is activated and translocates to the nucleus, where it binds

to the antioxidant response element (ARE) in the promoter region of various antioxidant genes,

including heme oxygenase-1 (HO-1). The upregulation of these genes helps to protect the cell

from oxidative damage.

Given the presence of the nitro group, it is plausible that 2-(3-Nitrophenyl)-2-
oxoacetaldehyde could modulate oxidative stress-related signaling pathways. However, it is

crucial to emphasize that this is a hypothetical involvement based on the known activities of

related compounds, and specific experimental validation is required.

Below is a generalized diagram of the Nrf2/HO-1 signaling pathway, which may be relevant for

investigating the biological effects of 2-(3-Nitrophenyl)-2-oxoacetaldehyde.
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Caption: The Nrf2/HO-1 signaling pathway for cellular antioxidant response.
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Experimental Workflow: Synthesis of 2-(3-
Nitrophenyl)-2-oxoacetaldehyde
The synthesis protocol described above can be visualized as a clear experimental workflow.

This diagram outlines the key steps from starting materials to the purified product.

Starting Materials:
- 3-Nitroacetophenone

- Selenium dioxide
- 1,4-Dioxane

- Water

Reaction:
- Combine starting materials

- Reflux for 4 hours with stirring

Aqueous Workup:
- Add Ethyl Acetate

- Wash with Water and Brine

Drying and Concentration:
- Dry with Sodium Sulfate

- Filter
- Concentrate in vacuo

Purification:
- ISCO Column Chromatography

(20-70% EtOAc/Hexane)

Final Product:
2-(3-Nitrophenyl)-2-oxoacetaldehyde
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Caption: Experimental workflow for the synthesis of 2-(3-Nitrophenyl)-2-oxoacetaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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